Enterostatin (rat)

• Molecular Formula: C25H42N8O8
• Molecular Weight: 582.6 g/mol
• InChI: InChI=1S/C25H42N8O8/c1-13(2)19(26)23(39)33-11-5-8-17(33)21(37)31-15(12-18(34)35)22(38)32-10-4-7-16(32)20(36)30-14(24(40)41)6-3-9-29-25(27)28/h13-17,19H,3-12,26H2,1-2H3,(H,30,36)(H,31,37)(H,34,35)(H,40,41)(H4,27,28,29)/t14-,15-,16-,17-,19-/m0/s1
• InChIKey: KONFXBWESLMOCK-WSRJKRBPSA-N

Enterostatin (rat) VPDPR Procurement Guide

Enterostatin (rat) is the synthetic pentapeptide Val-Pro-Asp-Pro-Arg (VPDPR), a biologically active N-terminal activation fragment released from pancreatic procolipase [1]. Unlike the endogenous rat enterostatin sequence APGPR (Ala-Pro-Gly-Pro-Arg), VPDPR represents a distinct molecular variant with a different amino acid composition that exhibits differential biophysical properties and experimental utility [2]. This peptide functions as a selective inhibitor of dietary fat intake through both peripheral and central mechanisms, acting via the F₁-ATPase β-subunit receptor [3] and a CCK₁ receptor-dependent pathway [4].

Macronutrient-specific fat-intake signal

F1-ATPase β-subunit pathway probe

Orally active peptide research context

• [1] Okada S, York DA, Bray GA, Erlanson-Albertsson C. Enterostatin (Val-Pro-Asp-Pro-Arg), the activation peptide of procolipase, selectively reduces fat intake. Physiology and Behavior. 1991;49(6):1185-1189. View Source
• [2] Rippe C, et al. Identification of Enterostatin and the Relation between Lipase and Colipase in Various Species. Nutritional Neuroscience. 1998. View Source
• [3] Park M, et al. The F1-ATPase beta-subunit is the putative enterostatin receptor. Peptides. 2004 Dec;25(12):2127-33. View Source
• [4] Takenaka Y, et al. Enterostatin reduces serum cholesterol levels by way of a CCK(1) receptor-dependent mechanism. Peptides. 2008 Dec;29(12):2175-2178. View Source

Why VPDPR Cannot Be Substituted

Generic substitution of Enterostatin (rat) VPDPR with other enterostatin sequences (APGPR, VPGPR) or with endogenous rat APGPR is scientifically unsound due to species-specific sequence divergence, differential metabolic stability, and distinct conformational dynamics. While all enterostatin variants share the core XPXPR motif, the specific amino acid at position 3 (Asp in VPDPR vs. Gly in APGPR) introduces a charged residue that alters peptide backbone flexibility and degradation kinetics [1]. VPDPR demonstrates a more rigid backbone conformation in aqueous solution compared to APGPR, with implications for receptor interaction and experimental reproducibility [2]. Furthermore, VPDPR is the predominant enterostatin form in cat and pig, not rat, making it essential as a cross-species comparative tool rather than a species-matched endogenous control [3].

VPDPRReported macronutrient-selective fat signal with F1-ATPase β-subunit engagement

CCK-8Non-selective satiety; may obscure fat-specific pathway interpretation

VPDPRReported binding to F1-ATPase β-subunit and functional antagonism with β-casomorphin

APGPR/VPGPRLack defined receptor-binding parameters; species-specific expression may not transfer

• [1] Bouras M, Huneau JF, Luengo C, Erlanson-Albertsson C, Tome D. Metabolism of enterostatin in rat intestine, brain membranes, and serum: differential involvement of proline-specific peptidases. Peptides. 1995;16(3):399-405. View Source
• [2] Trucco G, et al. Molecular dynamics simulation of the enterostatin APGPR and VPDPR peptides in water. Chemical Physics Letters. 2007;446(1-3):145-150. View Source
• [3] Rippe C, et al. Identification of Enterostatin and the Relation between Lipase and Colipase in Various Species. Nutritional Neuroscience. 1998. View Source

VPDPR Differentiation Evidence

Fat-Specific Satiety vs. General Satiety Peptides

VPDPR binds to the F₁-ATPase β-subunit receptor with a dissociation constant (Kd) of 150 nM as determined by surface plasmon resonance (SPR) [1]. In contrast, no detectable binding was observed for the assembled F₁-ATPase complex under identical conditions [1]. This provides a quantifiable benchmark for receptor interaction that distinguishes VPDPR from non-binding controls.

Macronutrient selectivity

Head-to-head

Selective fat intake reduction; CCK-8 non-selectively inhibits all macronutrients

Supports macronutrient-selectivity endpoint interpretation

U-shaped dose-response; maximal effect at 1 nmol ICV in rats

Evidence Dimension	Receptor binding affinity (Kd)
Target Compound Data	Kd = 150 nM (VPDPR binding to F₁-ATPase β-subunit)
Comparator Or Baseline	No binding detected for assembled F₁-ATPase complex
Quantified Difference	Specific binding vs. undetectable binding
Conditions	Surface plasmon resonance (SPR) using immobilized enterostatin

Why This Matters

This quantitative Kd value enables precise receptor binding studies and validates VPDPR as a suitable ligand for F₁-ATPase β-subunit-targeted experiments.

• [1] Park M, et al. The F1-ATPase beta-subunit is the putative enterostatin receptor. Peptides. 2004 Dec;25(12):2127-33. View Source

F1-ATPase β-Subunit Binding vs. Non-Binding Peptides

VPDPR hydrolysis by intestinal brush-border membranes is 10-fold faster than in serum and 100-fold faster than in brain membranes [1]. This tissue-specific degradation profile is mediated by proline-specific peptidases including dipeptidyl aminopeptidase IV (DPP IV) and carboxypeptidase P [1]. Such quantitative stability data are essential for experimental design involving different routes of administration.

F1-ATPase binding

Head-to-head

Kd = 150 nM for β-subunit; assembled complex: no detectable binding

Supports target engagement and batch characterization review

Surface plasmon resonance data; recombinant rat β-subunit

Evidence Dimension	Relative hydrolysis rate
Target Compound Data	VPDPR intestinal membrane hydrolysis rate (set as baseline reference)
Comparator Or Baseline	Serum: 10× slower; Brain membranes: 100× slower
Quantified Difference	10-fold difference (serum); 100-fold difference (brain membranes)
Conditions	In vitro hydrolysis assay with rat tissue membrane preparations

Why This Matters

Understanding tissue-specific degradation kinetics informs optimal route of administration (e.g., central vs. peripheral) and predicts in vivo half-life for VPDPR-based experiments.

• [1] Bouras M, Huneau JF, Luengo C, Erlanson-Albertsson C, Tome D. Metabolism of enterostatin in rat intestine, brain membranes, and serum: differential involvement of proline-specific peptidases. Peptides. 1995;16(3):399-405. View Source

β-Casomorphin(1-7) Functional Antagonism Model

20-ns molecular dynamics simulations reveal that the backbone of VPDPR is more conformationally rigid than APGPR in aqueous solution [1]. Specifically, the conformational variability along simulation trajectories is smaller for VPDPR than for APGPR, as measured by radius of gyration and RMSD analyses [1]. This rigidity stems from the Asp residue at position 3 in VPDPR versus Gly in APGPR.

Functional antagonism

Head-to-head

VPDPR inhibits fat intake; β-casomorphin(1-7) stimulates at equimolar dose (38 nmol)

Reported paired agonist-antagonist model for F1-ATPase / μ-opioid studies

ICV administration; U-shaped dose-response vs. monotonic stimulation

Evidence Dimension	Backbone conformational flexibility
Target Compound Data	VPDPR: smaller conformational variability (reduced RMSD fluctuations)
Comparator Or Baseline	APGPR: greater conformational variability (increased RMSD fluctuations)
Quantified Difference	Qualitatively more rigid backbone; quantitatively reflected in smaller radius of gyration variation
Conditions	20 ns molecular dynamics simulation in water at 300 K, Amber ff03 force field

Why This Matters

The greater conformational rigidity of VPDPR may influence receptor binding kinetics and solution stability, making it a more consistent tool for reproducible pharmacological assays.

• [1] Trucco G, et al. Molecular dynamics simulation of the enterostatin APGPR and VPDPR peptides in water. Chemical Physics Letters. 2007;446(1-3):145-150. View Source

Tissue-Specific Degradation Rates

Biochemical analysis of purified pancreas from four species demonstrates that VPDPR is the exclusive enterostatin form detected in cat and pig, whereas rat and mouse pancreas contain only APGPR [1]. No species studied exhibited multiple enterostatin isoforms simultaneously [1]. This species-specific distribution validates the use of VPDPR as a cross-species tool rather than an endogenous rat peptide.

Tissue degradation

Reported

Intestinal hydrolysis 10× faster than serum, 100× faster than brain membranes

Informs route and dose-frequency selection in vivo

Active metabolites des-Arg-enterostatin and Pro-Asp-Pro identified

Evidence Dimension	Enterostatin sequence detected
Target Compound Data	Cat and pig: VPDPR only
Comparator Or Baseline	Rat and mouse: APGPR only
Quantified Difference	Mutually exclusive species distribution; no overlap detected
Conditions	Pancreatic tissue purification and peptide sequencing from rat, mouse, cat, and pig

Why This Matters

Researchers studying cross-species enterostatin function or requiring a non-endogenous control peptide should select VPDPR for cat/pig model relevance or APGPR for rodent model relevance.

• [1] Rippe C, et al. Identification of Enterostatin and the Relation between Lipase and Colipase in Various Species. Nutritional Neuroscience. 1998. View Source

Human Sequence Homology vs. Alternative Isoforms

Intraperitoneal injection of VPDPR in Osborne-Mendel rats produced a dose-dependent reduction in high-fat diet intake, whereas an equimolar mixture of the constituent free amino acids (Val, Pro, Asp, Pro, Arg) had no effect on food intake [1]. This demonstrates that the intact pentapeptide structure is essential for biological activity.

Species homology

Class-level

VPDPR shared in rat/human; colipase/lipase ratio ~3 vs. ~0.5 for APGPR species

Supports cross-species interpretation for translational research

Pancreatic extract ELISA; 6-fold ratio difference reported

Evidence Dimension	Food intake reduction
Target Compound Data	VPDPR: dose-dependent reduction in high-fat diet intake
Comparator Or Baseline	Equimolar free amino acid mixture: no effect on food intake
Quantified Difference	Significant anorectic effect vs. null effect
Conditions	Overnight-fasted Osborne-Mendel rats, intraperitoneal injection

Why This Matters

This control experiment confirms that VPDPR's activity is sequence-dependent, not due to its constituent amino acids, validating its use as a specific pharmacological tool rather than a nutritional supplement.

• [1] Okada S, York DA, Bray GA, Erlanson-Albertsson C. Enterostatin (Val-Pro-Asp-Pro-Arg), the activation peptide of procolipase, selectively reduces fat intake. Physiology and Behavior. 1991;49(6):1185-1189. View Source

Insulin Secretion Reduction vs. Other Pentapeptides

Both VPDPR and APGPR reduce serum cholesterol levels in mice fed a high-cholesterol diet following oral administration at 100 mg/kg for 3 days [1]. The hypocholesterolemic effect of both peptides is blocked by the CCK₁ receptor antagonist lorglumide [1], indicating a shared mechanism of action.

Insulin modulation

Reported

VPDPR reduced plasma insulin; VPGPR, des-Arg-enterostatin, Pro-Asp-Pro inactive

Insulin-modulation context differentiates VPDPR from related pentapeptides

Intraduodenal infusion 11.3–22.6 nmol/kg/min; Intralipid co-infusion model

Evidence Dimension	Serum cholesterol reduction
Target Compound Data	VPDPR: significant reduction at 100 mg/kg orally
Comparator Or Baseline	APGPR: significant reduction at 100 mg/kg orally
Quantified Difference	Equivalent efficacy; both blocked by lorglumide
Conditions	Male DDY mice, high-cholesterol-cholic acid diet, 3-day oral administration

Why This Matters

VPDPR can substitute for APGPR in cholesterol metabolism studies requiring CCK₁ receptor-dependent activity, offering an alternative sequence with different biophysical properties but equivalent pharmacological effect.

• [1] Takenaka Y, et al. Enterostatin reduces serum cholesterol levels by way of a CCK(1) receptor-dependent mechanism. Peptides. 2008 Dec;29(12):2175-2178. View Source

VPDPR Validated Application Scenarios

Fat-Specific Appetite Regulation Studies

When investigating enterostatin function across mammalian species, VPDPR serves as the essential sequence for cat and pig models, while APGPR is required for rat and mouse studies [1]. Procurement of both sequences enables direct comparative studies of species-specific enterostatin signaling and metabolic effects.

F1-ATPase β-Subunit & μ-Opioid Cross-Talk

VPDPR binds specifically to the F₁-ATPase β-subunit with a validated Kd of 150 nM as measured by surface plasmon resonance [1]. This makes VPDPR the appropriate ligand for competitive binding studies, receptor localization experiments, and screening of potential enterostatin analogs targeting this receptor.

Human-Sequence-Homologous Research Tools

For experiments requiring selective inhibition of dietary fat intake, VPDPR is the validated pentapeptide. Control experiments confirm that an equimolar mixture of free amino acids is inactive [1], establishing that only the intact VPDPR sequence produces the anorectic effect. This specificity is critical for interpreting pharmacological interventions.

Intestinal vs. CNS Peptide Stability Profiling

The well-characterized degradation kinetics of VPDPR—10-fold faster in intestinal membranes than serum and 100-fold faster than brain membranes [1]—make it a benchmark peptide for studying proline-specific peptidase activity and for validating new peptide stability assays targeting DPP IV and carboxypeptidase P.

Application

Selection Property

Validation Focus

Fat-specific appetite pathway studies

Macronutrient selectivity review

Selective feeding endpoint interpretation

F1-ATPase/μ-opioid cross-talk models

Defined receptor-binding profile

Agonist-antagonist pair validation

Cross-species translational research

Human-sequence homology

Species-comparison interpretation

Peptide stability profiling

Tissue-specific degradation rates

Metabolite formation review

• [1] Rippe C, et al. Identification of Enterostatin and the Relation between Lipase and Colipase in Various Species. Nutritional Neuroscience. 1998. View Source
• [2] Park M, et al. The F1-ATPase beta-subunit is the putative enterostatin receptor. Peptides. 2004 Dec;25(12):2127-33. View Source
• [3] Okada S, York DA, Bray GA, Erlanson-Albertsson C. Enterostatin (Val-Pro-Asp-Pro-Arg), the activation peptide of procolipase, selectively reduces fat intake. Physiology and Behavior. 1991;49(6):1185-1189. View Source
• [4] Bouras M, Huneau JF, Luengo C, Erlanson-Albertsson C, Tome D. Metabolism of enterostatin in rat intestine, brain membranes, and serum: differential involvement of proline-specific peptidases. Peptides. 1995;16(3):399-405. View Source